Cas no 1092683-01-6 (3-Amino-4-bromo-1H-pyrazole-5-carboxylic acid)
1092683-01-6 structure
Product Name:3-Amino-4-bromo-1H-pyrazole-5-carboxylic acid
CAS No:1092683-01-6
MF:C4H4BrN3O2
MW:205.997459411621
CID:1029595
PubChem ID:4586322
Update Time:2025-04-20
3-Amino-4-bromo-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-bromo-1H-pyrazole-5-carboxylic acid
- 3-AMino-4-broMo-1H-pyrazol-5-carboxylic acid
- 5-amino-4-bromo-1H-pyrazole-3-carboxylic acid
- AKOS003235620
- AS-68379
- EN300-192719
- DB-069162
- 5-amino-4-bromo-2H-pyrazole-3-carboxylic Acid
- AKOS023616070
- MFCD01528032
- DB-348048
- DTXSID40404568
- STK343670
- I10724
- 351990-74-4
- CS-0157951
- 1092683-01-6
- 1H-Pyrazole-3-carboxylicacid,5-amino-4-bromo-(9CI)
-
- Inchi: 1S/C4H4BrN3O2/c5-1-2(4(9)10)7-8-3(1)6/h(H,9,10)(H3,6,7,8)
- InChI Key: SCEKKLHVSKHWEY-UHFFFAOYSA-N
- SMILES: BrC1C(N)=NNC=1C(=O)O
Computed Properties
- Exact Mass: 204.94872
- Monoisotopic Mass: 204.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 92Ų
Experimental Properties
- PSA: 92
3-Amino-4-bromo-1H-pyrazole-5-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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